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Compound of Interest

Compound Name: Propyl paraben-13C6

Cat. No.: B15555118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

high-purity Propyl paraben-¹³C₆, a critical internal standard for quantitative analysis in various

research and development applications. This document outlines key suppliers, their product

specifications, and detailed experimental protocols for quality control.

Commercial Suppliers and Product Specifications
The selection of a suitable commercial supplier for Propyl paraben-¹³C₆ is paramount to ensure

the accuracy and reliability of experimental results. The following table summarizes the

offerings from prominent suppliers.
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Supplier
Product
Name

Catalog
Number

CAS
Number

Purity
Isotopic
Enrichme
nt

Available
Quantitie
s

MedChem

Express

Propyl

paraben-

¹³C₆

HY-

W654020

2075718-

26-0
99.99%

Not

Specified
1 mg, 5 mg

LGC

Standards

(distributor

for TRC)

Propyl

Paraben-

¹³C₆

TRC-

P838288-

1MG

2075718-

26-0

>95%

(HPLC)

Not

Specified
1 mg

CymitQuim

ica

(distributor

for TRC)

Propyl

Paraben-

¹³C₆

TR-

P838288

2075718-

26-0

Not

Specified

Not

Specified
1 mg

BioCrick
Propylpara

ben

BCC3855

(unlabeled)
94-13-3 High Purity N/A Inquire

Note: Purity and isotopic enrichment data are as reported by the suppliers and may be subject

to lot-to-lot variability. It is recommended to request a certificate of analysis for specific batches.

Experimental Protocols
Accurate and precise quantification of analytes using Propyl paraben-¹³C₆ as an internal

standard relies on robust analytical methodologies. The following is a representative High-

Performance Liquid Chromatography (HPLC) with UV detection method for the quality control

and analysis of Propyl paraben-¹³C₆.

Quality Control Analysis of Propyl Paraben-¹³C₆ using
HPLC-UV
Objective: To verify the purity and concentration of a Propyl paraben-¹³C₆ standard.

Materials:
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Propyl paraben-¹³C₆ reference standard

Acetonitrile (HPLC grade)

Ultrapure water

Methanol (HPLC grade)

Purospher® STAR RP-18 end-capped column (5 µm, 150 x 4.6 mm) or equivalent

HPLC system with UV detector

Volumetric flasks, pipettes, and syringes

0.45 µm syringe filters

Procedure:

Standard Solution Preparation:

Accurately weigh a precise amount of Propyl paraben-¹³C₆ and dissolve it in methanol to

prepare a stock solution of known concentration (e.g., 1 mg/mL).

Perform serial dilutions of the stock solution with the mobile phase to prepare a series of

calibration standards at different concentrations.

Chromatographic Conditions:

Mobile Phase: Acetonitrile and ultrapure water (50:50, v/v)[1].

Flow Rate: 1.0 mL/min[1].

Column Temperature: Ambient.

Detection Wavelength: 254 nm[1].

Injection Volume: 10 µL.

Analysis:
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Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the prepared standard solutions in ascending order of concentration.

Inject a blank (mobile phase) to ensure no carryover.

Inject the Propyl paraben-¹³C₆ sample to be tested.

Data Analysis:

Integrate the peak area of Propyl paraben-¹³C₆ in each chromatogram.

Construct a calibration curve by plotting the peak area against the concentration of the

calibration standards.

Determine the concentration of the test sample by interpolating its peak area on the

calibration curve.

Calculate the purity of the sample by comparing the measured concentration to the

expected concentration.

Mandatory Visualizations
Logical Workflow for Supplier Selection
The following diagram illustrates a logical workflow for researchers to select a suitable

commercial supplier for high-purity Propyl paraben-¹³C₆.
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Propyl paraben-13C6
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Search for Suppliers:
- Online Databases
- Supplier Catalogs
- Literature Review
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- Purity Data

- Isotopic Enrichment
- Certificate of Analysis (CoA)

Request Quotes and
Lead Times

Evaluate Supplier:
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- Technical Support
- Shipping & Handling
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Purchase and Receive Material

Best Fit
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Fail

End: Material Approved
for Use
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Caption: Workflow for selecting a commercial supplier of Propyl paraben-¹³C₆.
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Signaling Pathway (Illustrative Example)
While Propyl paraben-¹³C₆ is an analytical standard and does not directly participate in

signaling pathways, this illustrative diagram demonstrates the requested Graphviz format for a

hypothetical signaling pathway.
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Caption: Example of a hypothetical signaling pathway in DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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